Cas no 15890-00-3 (Heptanedioic acid, 3-oxo-, dimethyl ester)
15890-00-3 structure
Product Name:Heptanedioic acid, 3-oxo-, dimethyl ester
CAS No:15890-00-3
MF:C9H14O5
MW:202.204463481903
CID:1337620
Update Time:2024-08-17
Heptanedioic acid, 3-oxo-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanedioic acid, 3-oxo-, dimethyl ester
- Heptanedioic acid, 3-oxo-, 1,7-dimethyl ester
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- Inchi: 1S/C9H14O5/c1-13-8(11)5-3-4-7(10)6-9(12)14-2/h3-6H2,1-2H3
- InChI Key: MYHTZLVJSQTQHD-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CC(=O)CCCC(OC)=O
Computed Properties
- Exact Mass: 202.08412
Experimental Properties
- Density: 1.116±0.06 g/cm3(Predicted)
- Boiling Point: 115 °C(Press: 1 Torr)
- PSA: 69.67
- pka: 10.46±0.46(Predicted)
Heptanedioic acid, 3-oxo-, dimethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
15890-00-3 (Heptanedioic acid, 3-oxo-, dimethyl ester) Related Products
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- 105-45-3(methyl 3-oxobutanoate)
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